Cas no 887210-05-1 (6-chloro-4-(2,6-dimethylmorpholin-4-yl)methyl-7-methyl-2H-chromen-2-one)

• Product name: 6-chloro-4-(2,6-dimethylmorpholin-4-yl)methyl-7-methyl-2H-chromen-2-one
• CAS No: 887210-05-1
• MF: C₁₇H₂₀ClNO₃
• MW: 321.798604011536
• CID: 5971809
• PubChem ID: 16807631

6-chloro-4-(2,6-dimethylmorpholin-4-yl)methyl-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-(2,6-dimethylmorpholin-4-yl)methyl-7-methyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 6-chloro-4-[(2,6-dimethyl-4-morpholinyl)methyl]-7-methyl-
• 6-chloro-4-[(2,6-dimethylmorpholin-4-yl)methyl]-7-methylchromen-2-one
• SR-01000017968
• 887210-05-1
• AKOS002281959
• AKOS016328247
• F1864-0086
• 6-chloro-4-((2,6-dimethylmorpholino)methyl)-7-methyl-2H-chromen-2-one
• SR-01000017968-1

• Inchi： 1S/C17H20ClNO3/c1-10-4-16-14(6-15(10)18)13(5-17(20)22-16)9-19-7-11(2)21-12(3)8-19/h4-6,11-12H,7-9H2,1-3H3
• InChI Key： CTHBTGDHGXVMDT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(Cl)C=C2C(CN2CC(C)OC(C)C2)=C1

Computed Properties

• Exact Mass: 321.1131712g/mol
• Monoisotopic Mass: 321.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 459.3±45.0 °C(Predicted)
• pka: 6.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-chloro-4-(2,6-dimethylmorpholin-4-yl)methyl-7-methyl-2H-chromen-2-one

6-Chloro-4-(2,6-Dimethylmorpholin-4-Yl)Methyl-7-Methyl-2H-Chromen-2-One: A Comprehensive Overview

6-Chloro-4-(2,6-Dimethylmorpholin-4-Yl)Methyl-7-Methyl-2H-Chromen-2-One, identified by the CAS registry number 887210-05-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of chromenones, which are known for their aromatic and conjugated structures, making them valuable in drug design and material science. The molecule's structure includes a chromenone core with substituents at positions 6 and 7, as well as a morpholine group attached at position 4. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of 6-Chloro-substituted chromenones has been extensively studied due to their role as intermediates in the development of bioactive compounds. Recent research has highlighted the importance of controlling the regioselectivity during the synthesis process to achieve high yields of the desired product. For instance, studies have demonstrated that the use of specific catalysts and reaction conditions can significantly influence the formation of chromenone derivatives. This compound's synthesis often involves multi-step reactions, including oxidation, cyclization, and substitution processes, which are critical for achieving the desired stereochemistry and functional groups.

The presence of a morpholine group in this compound adds another layer of complexity and functionality. Morpholine derivatives are known for their ability to act as hydrogen bond donors or acceptors, which can enhance the compound's solubility and bioavailability. Recent advancements in medicinal chemistry have explored the use of morpholine-containing compounds in drug design, particularly in targeting specific biological pathways. For example, studies have shown that morpholine-substituted chromenones can exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic applications.

In terms of applications, 6-Chloro-4-(2,6-Dimethylmorpholin-Yl)Methyl-7-Methyl-Chromenone has shown potential in several areas. One notable application is its use as a precursor in the synthesis of advanced materials. Its conjugated system makes it suitable for applications in optoelectronics and photonics, where chromophores play a crucial role in light absorption and emission properties. Additionally, its structural versatility allows for modifications that can tailor its properties for specific uses in catalysis or sensing technologies.

Recent studies have also focused on understanding the photophysical properties of this compound. Researchers have investigated its fluorescence behavior under different conditions, revealing its potential as a fluorescent probe for detecting specific analytes or monitoring biochemical processes. The integration of such compounds into sensing platforms could revolutionize diagnostic tools in medicine and environmental monitoring.

The development of efficient analytical methods for characterizing this compound is another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods are essential for ensuring the reliability of experimental results and advancing its application in various fields.

In conclusion, CAS No 887210-05-1, or 6-Chloro-4-(2,6-Dimethylmorpholin-Yl)Methyl-7-Methyl-Chromenone strong>, represents a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and applications, this compound is poised to make meaningful contributions to the fields of chemistry and materials science.